Cas no 2097927-52-9 (1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine)

• Product Name: 1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine
• CAS No: 2097927-52-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6385517
• PubChem ID: 126855015
• Update Time: 2025-06-08

1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine
• Methanone, 3-cyclohexen-1-yl(3-methylene-1-piperidinyl)-
• F6540-1004
• cyclohex-3-en-1-yl-(3-methylidenepiperidin-1-yl)methanone
• 2097927-52-9
• AKOS032466454

• Inchi： 1S/C13H19NO/c1-11-6-5-9-14(10-11)13(15)12-7-3-2-4-8-12/h2-3,12H,1,4-10H2
• InChI Key： SMSNBBVFPARDFC-UHFFFAOYSA-N
• SMILES： C(C1CCC=CC1)(N1CCCC(=C)C1)=O

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 343.4±42.0 °C(Predicted)
• pka: -0.71±0.20(Predicted)

Additional information on 1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine

Introduction to 1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine (CAS No. 2097927-52-9)

1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine (CAS No. 2097927-52-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its cyclohexene and piperidine moieties, has been the subject of extensive research, particularly in the context of its pharmacological properties and potential therapeutic applications.

The chemical structure of 1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine is composed of a cyclohexene ring fused to a piperidine ring through a carbonyl group, with a methylidene group attached to the piperidine ring. This unique arrangement of functional groups imparts specific chemical and physical properties that make it an interesting candidate for various scientific investigations.

Recent studies have explored the synthetic routes for the preparation of 1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine. One notable method involves the condensation of cyclohex-3-enecarboxylic acid with 3-methylidinopiperidine under controlled conditions. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale synthesis in both academic and industrial settings.

In terms of its biological activity, 1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine has shown promising results in preliminary in vitro and in vivo studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific signaling pathways involved in inflammation and pain perception. These findings have sparked interest in its potential as a lead compound for the development of new therapeutic agents.

Moreover, the pharmacokinetic profile of 1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine has been investigated to understand its behavior in biological systems. Studies have demonstrated that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as a drug candidate. Additionally, toxicity assessments have shown that it is well-tolerated at therapeutic doses, further supporting its safety profile.

The structural versatility of 1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Through systematic structure-activity relationship (SAR) studies, researchers have identified key structural modifications that enhance its potency and selectivity towards specific biological targets. These efforts have led to the discovery of several analogs with improved therapeutic indices.

In conclusion, 1-(cyclohex-3-ene-1-carbonyl)-3-methylidenepiperidine (CAS No. 2097927-52-9) represents a promising compound with significant potential in the development of novel therapeutics. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable asset in ongoing research endeavors. Continued investigation into this compound is expected to yield further insights into its mechanisms of action and potential applications in medicine.